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Cat. No.: B1230055

For Researchers, Scientists, and Drug Development Professionals

The p-cumate inducible system is a powerful tool for regulating gene expression in a wide
range of prokaryotic and eukaryotic organisms. Its tight regulation, low basal expression, and
dose-dependent response make it particularly well-suited for applications in metabolic
engineering, synthetic biology, and drug development. This document provides detailed
application notes and protocols for utilizing the p-cumate system to control the expression of
genes of interest.

Introduction to the p-Cumate Inducible System

The p-cumate system is a negatively regulated expression system derived from the
Pseudomonas putida F1 cym and cmt operons, which are involved in the catabolism of p-
cymene and p-cumate. The system relies on two key components: the CymR repressor protein
and the cmt operator sequence (CuO).

In the absence of the inducer, p-cumate, the CymR repressor binds to the CuO operator
sequence placed downstream of a promoter in an expression vector. This binding physically
blocks transcription of the downstream gene of interest. When p-cumate is added to the
culture medium, it binds to CymR, causing a conformational change that leads to its
dissociation from the CuO operator. This allows the host cell's RNA polymerase to access the
promoter and initiate transcription of the target gene.

Key Advantages of the p-Cumate System:
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» Tight Regulation and Low Basal Expression: The system exhibits very low levels of gene
expression in the uninduced state, which is crucial when dealing with toxic proteins or for
precise metabolic control.

o Dose-Dependent Induction: The level of gene expression can be finely tuned by varying the
concentration of p-cumate, allowing for optimization of metabolic pathways or protein
production.

o High Induction Ratios: The p-cumate system can achieve high induction ratios, often several
orders of magnitude, providing a clear distinction between the "off" and "on" states.

o Low Cost and Low Toxicity of the Inducer: p-Cumate is an inexpensive and readily available
compound that is generally non-toxic to a wide range of host organisms at effective
concentrations.

e Orthogonality: The p-cumate system is orthogonal to commonly used inducible systems like
the lac system, enabling independent control of multiple genes.

Mechanism of Action

The mechanism of the p-cumate inducible system is a straightforward transcriptional
repression-derepression model.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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